2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]-N-(4-isopropylphenyl)acetamide

• IUPAC Name: 2-[(4,5-diethyl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C17H24N4OS/c1-5-15-19-20-17(21(15)6-2)23-11-16(22)18-14-9-7-13(8-10-14)12(3)4/h7-10,12H,5-6,11H2,1-4H3,(H,18,22)
• InChI Key: DMKMCPGZLQYGAR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(N1CC)SCC(=O)NC2=CC=C(C=C2)C(C)C
• Molecular Formula: C17H24N4OS
• Molecular Weight: 332.5 g/mol

Description

2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]-N-(4-isopropylphenyl)acetamide, also known as ET1, is a synthetic compound that has been widely used in scientific research. It belongs to the class of thioacetamide derivatives and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]-N-(4-isopropylphenyl)acetamide is not fully understood, but it is believed to involve the modulation of GABAergic and glutamatergic neurotransmission. This compound has been shown to enhance GABAergic neurotransmission by increasing the activity of GABA receptors and inhibiting the activity of glutamate receptors. This results in an overall decrease in neuronal excitability and can explain the anticonvulsant and anxiolytic properties of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of GABA and decrease the levels of glutamate in the brain. This compound has also been shown to increase the expression of GABA receptors and decrease the expression of glutamate receptors. In addition, this compound has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a role in neuronal survival and plasticity.

Advantages and Limitations for Lab Experiments

2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]-N-(4-isopropylphenyl)acetamide has several advantages as a research tool. It is relatively easy to synthesize and purify, and it has a well-defined chemical structure. This compound has also been shown to have good bioavailability and can be administered orally or intraperitoneally. However, there are also some limitations to using this compound in lab experiments. It has a relatively short half-life and can be rapidly metabolized in vivo. In addition, the exact mechanism of action of this compound is not fully understood, which can make it difficult to interpret results.

Future Directions

There are several potential future directions for research involving 2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]-N-(4-isopropylphenyl)acetamide. One possible direction is to investigate the role of this compound in the regulation of synaptic plasticity and neuronal survival. Another potential direction is to explore the therapeutic potential of this compound in the treatment of neurological disorders such as epilepsy, anxiety disorders, and depression. Finally, further studies are needed to elucidate the exact mechanism of action of this compound and to identify potential drug targets for the development of new therapeutics.

Synthesis Methods

The synthesis of 2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]-N-(4-isopropylphenyl)acetamide involves the reaction of 4,5-diethyl-1,2,4-triazole-3-thiol with 4-isopropylphenylacetyl chloride in the presence of a base. The reaction proceeds under mild conditions and yields this compound as a white solid. The purity of the compound can be improved by recrystallization from an appropriate solvent.

Scientific Research Applications

2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]-N-(4-isopropylphenyl)acetamide has been extensively used as a research tool in various scientific fields. It has been shown to have anticonvulsant, anxiolytic, and antidepressant properties in animal models. This compound has also been used to study the role of GABAergic and glutamatergic neurotransmission in the central nervous system. In addition, this compound has been shown to have potential as a therapeutic agent for the treatment of neuropathic pain, anxiety disorders, and depression.